Cas no 2172328-43-5 (3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2172328-43-5
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6027508
• PubChem ID: 165812138
• Update Time: 2025-06-11

3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• EN300-1506980
• 2172328-43-5
• 3-{[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid

• Inchi： 1S/C26H23ClN2O5/c1-15(12-24(30)31)28-25(32)16-10-11-23(22(27)13-16)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： KWTVEVCGQBJUKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Introduction to 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic Acid (CAS No. 2172328-43-5)

3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, identified by its CAS number 2172328-43-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multi-functional groups, positions it as a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid consists of several key functional groups, including a chloro-substituted phenyl ring, an amino group linked to a methoxycarbonyl moiety, and a formamido group connected to a butanoic acid side chain. These functional elements contribute to the compound's unique chemical properties and reactivity, which are essential for its potential applications in medicinal chemistry. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and may play a role in modulating the compound's biological activity.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The research on 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid aligns with this trend, as scientists explore its potential as a lead compound for new therapeutic agents. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. These findings have prompted further investigation into its mechanism of action and pharmacological profile.

The synthesis of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as multi-step organic synthesis, catalytic reactions, and protective group strategies are employed to ensure the accurate assembly of the molecular framework. The successful synthesis of this compound not only demonstrates the capabilities of modern synthetic methods but also opens up new avenues for exploring its biological potential.

The biological activity of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is currently under active investigation by several research groups. Initial studies have focused on its interaction with specific proteins and enzymes that are relevant to human health and disease. For instance, researchers have examined its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. By modulating kinase activity, this compound could potentially interfere with processes that are dysregulated in diseases such as cancer.

In addition to its kinase inhibition properties, 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid may also exhibit other biological effects. For example, its structure suggests that it could interact with receptors or ion channels, thereby influencing neuronal signaling or other physiological processes. These possibilities are being explored through both in vitro and in vivo studies, which aim to elucidate the compound's mode of action and therapeutic relevance.

The development of novel pharmaceuticals often involves the optimization of lead compounds to enhance their efficacy and safety profiles. In the case of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, researchers are investigating ways to modify its structure to improve its pharmacokinetic properties. This includes optimizing solubility, stability, and metabolic clearance rates, which are critical factors for drug development. By refining the molecular design, scientists hope to create derivatives that retain the desired biological activity while being more suitable for clinical use.

The role of computational chemistry and molecular modeling has been instrumental in advancing the understanding of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid. These tools allow researchers to predict how the compound interacts with biological targets at the atomic level, providing insights into its potential efficacy and side effects. Such simulations can guide experimental design and help identify promising derivatives for further testing. The integration of computational methods with traditional experimental approaches has accelerated the pace of drug discovery and improved the success rate of new therapeutic developments.

The future prospects for 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid appear promising as ongoing research continues to uncover its potential applications. As more data becomes available on its biological activity and pharmacological properties, it may be possible to identify new therapeutic indications or refine existing ones. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, 3-{3-chloro-4-({(9H-fluoren-9-ylmethoxycarbonyl}) amino) pheny form amido } but ano ic aci d (CAS No . 2172328 -43 -5 ) strong > represents an exciting area of research with significant implications for medicinal chemistry . Its complex structure , combined wi th prelimina ry evidence o f bi o logical acti vi ty , makes i t a valua ble candi date fo r furthe r stu dies . As researc h conti nues t o eluci da te i ts mechanis ms o f acti on an d pharma col ogi cal profi le , th is compoun d holds grea t promise fo r deve lo p ing n e w thera pe uti c s t hat can imp ro ve hum an he alth . p >